Cas no 769-59-5 (3-Phenylbutan-2-one)
3-Phenylbutan-2-one structure
Product Name:3-Phenylbutan-2-one
CAS No:769-59-5
MF:C10H12O
MW:148.201683044434
MDL:MFCD00156648
CID:569978
PubChem ID:97744
Update Time:2025-04-19
3-Phenylbutan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Phenylbutan-2-one
- 2-Butanone, 3-phenyl-
- 3-PHENYL-2-BUTANONE
- SCHEMBL85843
- DTXSID801315573
- 3-Phenyl-2-butanone #
- Z1255383314
- NSC33705
- NS00042090
- 769-59-5
- NSC 33953
- FT-0616328
- AKOS014313150
- NSC 33705
- NSC-33705
- 3-phenyl-butan-2-one
- 1-Methyl-1-phenyl-2-propanone
- F87554
- EINECS 212-212-2
- NSC-33953
- NSC33953
- EN300-96836
- DB-339494
-
- MDL： MFCD00156648
- Inchi： 1S/C10H12O/c1-8(9(2)11)10-6-4-3-5-7-10/h3-8H,1-2H3
- InChI Key： CVWMNAWLNRRPOL-UHFFFAOYSA-N
- SMILES： O=C(C)C(C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 148.08886
- Monoisotopic Mass: 148.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.1
- Molecular Weight: 148.20
Experimental Properties
- Density: 0.967
- Boiling Point: 207.3°C at 760 mmHg
- Flash Point: 80.8°C
- Refractive Index: 1.5
- PSA: 17.07
- LogP: 2.37910
3-Phenylbutan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P321970-10mg |
3-Phenylbutan-2-one |
769-59-5 | 10mg |
$ 75.00 | 2023-02-01 | ||
| TRC | P321970-50mg |
3-Phenylbutan-2-one |
769-59-5 | 50mg |
$ 250.00 | 2023-02-01 | ||
| TRC | P321970-100mg |
3-Phenylbutan-2-one |
769-59-5 | 100mg |
$ 400.00 | 2023-02-01 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P924343-1g |
3-Phenylbutan-2-one |
769-59-5 | 95% | 1g |
￥5,546.00 | 2022-08-31 | |
| Alichem | A019114140-1g |
3-Phenylbutan-2-one |
769-59-5 | 95% | 1g |
$693.60 | 2023-09-01 | |
| Ambeed | A326802-100mg |
1-Methyl-1-phenyl-2-propanone |
769-59-5 | 95% | 100mg |
$118.0 | 2025-04-17 | |
| Ambeed | A326802-250mg |
1-Methyl-1-phenyl-2-propanone |
769-59-5 | 95% | 250mg |
$200.0 | 2025-04-17 | |
| Ambeed | A326802-1g |
1-Methyl-1-phenyl-2-propanone |
769-59-5 | 95% | 1g |
$537.0 | 2025-04-17 | |
| Enamine | EN300-96836-0.05g |
3-phenylbutan-2-one |
769-59-5 | 95% | 0.05g |
$114.0 | 2024-05-21 | |
| Enamine | EN300-96836-0.1g |
3-phenylbutan-2-one |
769-59-5 | 95% | 0.1g |
$171.0 | 2024-05-21 |
3-Phenylbutan-2-one Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:769-59-5)3-Phenylbutan-2-one
Order Number:A1051172
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:33
Price ($):164.0/439.0
Email:sales@amadischem.com
3-Phenylbutan-2-one Related Literature
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:769-59-5)3-Phenylbutan-2-one
Purity:99%/99%
Quantity:250mg/1g
Price ($):164.0/439.0